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Compound of Interest

Compound Name: Octadecyltrichlorosilane

Cat. No.: B089594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Octadecyltrichlorosilane (OTS), with the chemical formula C₁₈H₃₇Cl₃Si, is an organosilicon

compound widely utilized for surface modification.[1][2] Its primary application lies in the

formation of self-assembled monolayers (SAMs), which create highly ordered, hydrophobic

surfaces on various substrates.[1][3] These SAMs are integral in fields such as

chromatography, electronics, materials science, and the development of biocompatible

surfaces.[1][4] This guide provides a comprehensive overview of the chemical structure,

properties, experimental protocols, and characterization of OTS.

Chemical Structure and Properties
OTS consists of a long, hydrophobic 18-carbon alkyl chain (octadecyl group) attached to a

reactive trichlorosilyl head group.[1] This amphiphilic structure drives its self-assembly

behavior. The reactive Si-Cl bonds readily hydrolyze in the presence of trace amounts of water,

enabling covalent attachment to hydroxyl-terminated surfaces like silicon dioxide, glass, and

mica.[3][5]

The chemical structure is: CH₃(CH₂)₁₇SiCl₃.[2][6]

Table 1: Physical and Chemical Properties of Octadecyltrichlorosilane
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Property Value

Molecular Formula C₁₈H₃₇Cl₃Si[1]

Molecular Weight ~387.9 g/mol [1]

Appearance Colorless liquid with a pungent odor[1][7][8]

Density 0.984 g/mL at 25 °C[2][7]

Boiling Point
380 °C (at normal pressure)[7][9]; 223 °C (at 10

mmHg)[2][8]

Melting Point ~20-22 °C[7][9]

Refractive Index 1.459 - 1.4602 at 20 °C[7][8]

Vapor Pressure <5 mmHg at 20 °C[9]

Flash Point 193 - 207 °C (closed cup)[8]

Solubility
Soluble in non-polar organic solvents (e.g.,

benzene, ether, heptane, toluene)[1][7][9]

Reactivity
Decomposes violently in water, releasing heat

and hydrochloric acid (HCl)[1][7][8]

Mechanism of Self-Assembled Monolayer (SAM)
Formation
The formation of a dense, stable OTS monolayer is a multi-step process that relies on

controlled hydrolysis and condensation reactions. The generally accepted mechanism involves

the covalent bonding of OTS molecules to the substrate and subsequent lateral cross-linking to

form a polysiloxane network.[3][5]

Hydrolysis: The trichlorosilyl head groups react with trace water molecules present in the

solvent or adsorbed on the substrate surface. This reaction replaces the chlorine atoms with

hydroxyl groups, forming a reactive silanetriol intermediate (R-Si(OH)₃).[3][10]

Adsorption & Condensation: The silanetriol intermediates adsorb onto the hydroxyl-rich

substrate surface. A condensation reaction then occurs between the silanol groups of the
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OTS and the hydroxyl groups on the substrate (e.g., Si-OH), forming stable covalent Si-O-Si

bonds.[3]

Lateral Polymerization: Adjacent hydrolyzed OTS molecules undergo intermolecular

condensation, forming a cross-linked polysiloxane network (Si-O-Si) that provides stability to

the monolayer.[3][5] The long alkyl chains align, driven by van der Waals interactions,

resulting in a densely packed, ordered film.[5]
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In Solution (with trace H₂O)

On Substrate Surface

OTS Molecule
CH₃(CH₂)₁₇SiCl₃

Silanetriol Intermediate
CH₃(CH₂)₁₇Si(OH)₃Hydrolysis

Trace Water (H₂O)

Adsorbed Silanetriol
Adsorption

Substrate with
-OH groups (e.g., SiO₂)

Covalently Bonded OTS

Condensation
(-H₂O)

Cross-linked SAMLateral Polymerization
(-H₂O)
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1. Substrate Preparation

Sonication
(Acetone, Ethanol)

Piranha Clean & Hydroxylation
(H₂SO₄/H₂O₂)

Rinse (DI Water) & Dry (N₂)

2. SAM Deposition

Immerse in OTS Solution
(e.g., 1mM in Toluene)

3. Post-Processing

Rinse
(Toluene, Acetone)

Dry (N₂)

Optional Curing/Annealing

Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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